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Compound of Interest

Compound Name: 6-Methoxytricin

Cat. No.: B15576225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature explicitly detailing the therapeutic applications of 6-
Methoxytricin is limited. This guide synthesizes available information on 6-Methoxytricin and

leverages data from structurally related and well-researched polymethoxyflavones (PMFs) to

provide a comprehensive overview of its potential pharmacological activities. The data

presented for related PMFs should be considered representative of the compound class and

may not be directly transferable to 6-Methoxytricin.

Executive Summary
6-Methoxytricin is a naturally occurring polymethoxyflavone (PMF), a class of bioactive

compounds predominantly found in citrus peels.[1] PMFs are recognized for their enhanced

metabolic stability and bioavailability compared to their hydroxylated flavonoid counterparts,

making them attractive candidates for therapeutic development.[1] This technical guide

explores the potential therapeutic applications of 6-Methoxytricin, drawing upon the broader

knowledge of PMFs in the areas of anti-inflammatory, neuroprotective, anti-cancer, and

metabolic regulatory effects. The primary mechanisms of action for this class of compounds

involve the modulation of key cellular signaling pathways, including NF-κB and MAPK, which

are central to inflammation and cellular proliferation.[2][3]

Chemical Properties
IUPAC Name: 5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-6-methoxychromen-4-one
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Synonyms: 4',5,7-Trihydroxy-3',5',6-trimethoxyflavone

CAS Number: 76015-42-4

Molecular Formula: C₁₈H₁₆O₈

Molecular Weight: 360.3 g/mol

Potential Therapeutic Applications and Mechanisms
of Action
The therapeutic potential of 6-Methoxytricin is inferred from the activities of the broader PMF

class, which has demonstrated efficacy in various preclinical models.

Anti-inflammatory Activity
PMFs are potent anti-inflammatory agents. Their mechanism primarily involves the suppression

of pro-inflammatory mediators and the modulation of key signaling cascades in immune cells

like macrophages.

Mechanism of Action:

Inhibition of Inflammatory Mediators: PMFs have been shown to inhibit the production of

nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated

macrophages.[4] They also reduce the expression of inducible nitric oxide synthase (iNOS)

and cyclooxygenase-2 (COX-2), enzymes responsible for the synthesis of NO and

prostaglandins, respectively.[5]

Downregulation of Pro-inflammatory Cytokines: This class of compounds significantly

suppresses the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha

(TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[5][6]

Modulation of Signaling Pathways: The anti-inflammatory effects of PMFs are largely

attributed to their ability to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway.[3]

By preventing the degradation of IκBα, PMFs block the nuclear translocation of the p65

subunit of NF-κB, thereby inhibiting the transcription of pro-inflammatory genes. Additionally,
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PMFs can modulate the Mitogen-Activated Protein Kinase (MAPK) pathway, which also

plays a crucial role in the inflammatory response.[3]

Signaling Pathway: NF-κB Inhibition by Polymethoxyflavones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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